(2S)-2-amino-3-(4-azido-2-fluorophenyl)propanoic acid hydrochloride
Overview
Description
(2S)-2-amino-3-(4-azido-2-fluorophenyl)propanoic acid hydrochloride, also known as (2S)-2-AAPFPAH, is an important organic compound used in a variety of scientific research applications. It is a synthetic amino acid derivative with a wide variety of potential uses in the laboratory. It is a versatile compound that has been used in many areas of research, including drug discovery and development, biochemistry, and physiology.
Scientific Research Applications
(2S)-2-AAPFPAH has been used in a variety of scientific research applications. It has been used in drug discovery and development, as an inhibitor of serine proteases, and as an inhibitor of protein kinases. It has also been used to study the structure and function of enzymes, as well as to study the mechanism of action of drugs. In addition, (2S)-2-AAPFPAH has been used to study the structure and function of membrane proteins, as well as to study the biochemical and physiological effects of drugs.
Mechanism of Action
The mechanism of action of (2S)-2-AAPFPAH is not yet fully understood. However, it is believed that the compound acts as an inhibitor of serine proteases and protein kinases by binding to the active site of these enzymes. This binding prevents the enzymes from performing their normal functions, resulting in the inhibition of their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2S)-2-AAPFPAH are not yet fully understood. However, it is believed that the compound has the potential to inhibit the activity of serine proteases and protein kinases, which could lead to a variety of biochemical and physiological effects. In addition, (2S)-2-AAPFPAH has been shown to have the potential to inhibit the activity of enzymes involved in the metabolism of drugs, which could lead to an increase in the bioavailability of drugs.
Advantages and Limitations for Lab Experiments
The advantages of using (2S)-2-AAPFPAH in laboratory experiments include its high purity, stability, and solubility. These properties make it an ideal compound for use in a variety of laboratory experiments. However, there are some limitations to using (2S)-2-AAPFPAH in laboratory experiments. For example, it is not suitable for use in experiments involving high temperatures or pressures, and it is not suitable for use in experiments involving the synthesis of proteins.
Future Directions
There are several potential future directions for the use of (2S)-2-AAPFPAH in scientific research. These include further research into its mechanism of action, its potential use as an inhibitor of drug metabolism, and its potential use as an inhibitor of protein kinases. In addition, further research into its potential use in drug discovery and development, as well as its potential use in the study of biochemical and physiological effects, could lead to new and exciting applications for this compound.
Synthesis Methods
(2S)-2-AAPFPAH can be synthesized in several ways. One method involves the reaction of 4-azido-2-fluoroaniline with 2-amino-3-chloropropionic acid in the presence of a base. This reaction yields (2S)-2-AAPFPAH hydrochloride as the final product. Other methods for the synthesis of (2S)-2-AAPFPAH include the reaction of 4-azido-2-fluoroaniline with 2-amino-3-methylpropionic acid, as well as the reaction of 4-azido-2-fluoroaniline with 2-amino-3-propionic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-3-(4-azido-2-fluorophenyl)propanoic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-azido-2-fluorobenzene", "2-bromoacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Ethanol", "Water" ], "Reaction": [ "Step 1: 4-azido-2-fluorobenzene is reacted with 2-bromoacetic acid in the presence of sodium hydroxide to form (2-fluoro-4-azidophenyl)acetic acid.", "Step 2: (2-fluoro-4-azidophenyl)acetic acid is then converted to the corresponding acid chloride using thionyl chloride.", "Step 3: The acid chloride is then reacted with L-alanine in the presence of triethylamine to form (2S)-2-amino-3-(4-azido-2-fluorophenyl)propanoic acid.", "Step 4: The resulting product is then treated with hydrochloric acid in diethyl ether/ethanol to form the hydrochloride salt of (2S)-2-amino-3-(4-azido-2-fluorophenyl)propanoic acid." ] } | |
CAS RN |
2408936-90-1 |
Molecular Formula |
C9H10ClFN4O2 |
Molecular Weight |
260.7 |
Purity |
95 |
Origin of Product |
United States |
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